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Compound of Interest

Compound Name: JAK05

Cat. No.: B15609930

Get Quote

For Immediate Release

Islamabad, Pakistan - A recent preclinical study has shed light on the therapeutic potential of

JAK05, a novel 1,2,4-triazole derivative, as a promising anti-ulcer agent. This technical guide

provides an in-depth analysis of the target protein binding affinity of JAK05, offering valuable

insights for researchers, scientists, and drug development professionals. The compound,

chemically identified as (2S,3S,4S,5S,6S)-2-(acetoxymethyl)-6-(4-chlorophenyl)-3-(pyridine-4-

yl)5-thioxo-4,5-dihydro-1,2,4-triazol-1-yl tetrahydro-2H-pyran 3,4,5-tryltriacetate, has

demonstrated significant interactions with key proteins implicated in gastric ulcer pathogenesis.

Core Findings: Multi-Targeting Potential of JAK05
JAK05 exhibits a multi-targeted mechanism of action, primarily centered around the inhibition

of the proton pump H+/K+-ATPase, a key player in gastric acid secretion.[1] Furthermore, the

compound shows strong binding affinity for inflammatory mediators such as cyclooxygenase-1

(COX-1), cyclooxygenase-2 (COX-2), and tumor necrosis factor-alpha (TNF-α), suggesting

potent anti-inflammatory properties.[1] In addition to its anti-secretory and anti-inflammatory

potential, JAK05 has also demonstrated inhibitory activity against Helicobacter pylori, a

bacterium strongly associated with the development of gastric ulcers.[1]
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Quantitative Data Summary
The binding affinities of JAK05 with its target proteins were primarily evaluated through in silico

molecular docking studies. The results are summarized in the table below, presenting the

binding energy scores in kcal/mol. A lower binding energy score indicates a more favorable and

stable interaction between the ligand (JAK05) and the target protein.

Target Protein Binding Energy (kcal/mol)

H+/K+-ATPase -21.38[1]

Cyclooxygenase-1 (COX-1) -10.21[1]

Cyclooxygenase-2 (COX-2) -8.51[1]

Tumor Necrosis Factor-α (TNF-α) -9.78[1]

In vitro studies have also quantified the antibacterial activity of JAK05 against various strains of

Helicobacter pylori.

Bacterial Strain
Minimum Inhibitory Concentration (MIC)
(µg/mL)

H. pylori J63 3-5

H. pylori J196 3-5

H. pylori J107 3-5

It is important to note that while in silico data provides a strong theoretical basis for the binding

affinity, further validation through in vitro binding assays (e.g., Ki, Kd, or IC50 determination) is

warranted to corroborate these findings.

Signaling Pathways and Proposed Mechanism of
Action
The therapeutic effects of JAK05 can be attributed to its modulation of several key signaling

pathways involved in gastric ulceration. By inhibiting H+/K+-ATPase, JAK05 directly reduces
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gastric acid secretion. Its interaction with COX-1 and COX-2 suggests an ability to modulate

prostaglandin synthesis, which plays a crucial role in maintaining mucosal integrity.

Furthermore, by binding to TNF-α, JAK05 can likely attenuate the inflammatory cascade that

exacerbates mucosal damage.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15609930/docs?utm_src=pdf-body#unveiling-the-binding-affinity-of-jak05-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Mechanism of Action of JAK05
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In Silico Molecular Docking Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15609930/docs?utm_src=pdf-body-img#unveiling-the-binding-affinity-of-jak05-a-technical-guide
https://www.benchchem.com/product/b15609930?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Pharmacological investigation of selected 1,2,4 triazole derivative against ethanol induced
gastric ulcer - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unveiling the Binding Affinity of JAK05: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609930/docs#unveiling-the-binding-affinity-of-
jak05-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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